Cas no 2228168-96-3 (5-(4-fluorophenyl)-3-methylidenepentan-1-amine)

• Product Name: 5-(4-fluorophenyl)-3-methylidenepentan-1-amine
• CAS No: 2228168-96-3
• MF: C₁₂H₁₆FN
• MW: 193.260546684265
• CID: 6475591
• PubChem ID: 165625295
• Update Time: 2025-06-26

5-(4-fluorophenyl)-3-methylidenepentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 5-(4-fluorophenyl)-3-methylidenepentan-1-amine
• EN300-1781057
• 2228168-96-3

• Inchi： 1S/C12H16FN/c1-10(8-9-14)2-3-11-4-6-12(13)7-5-11/h4-7H,1-3,8-9,14H2
• InChI Key： NRFXJNDDAIECNW-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CCC(=C)CCN

Computed Properties

• Exact Mass: 193.126677677g/mol
• Monoisotopic Mass: 193.126677677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26Ų

Additional information on 5-(4-fluorophenyl)-3-methylidenepentan-1-amine

5-(4-Fluorophenyl)-3-Methylidenepentan-1-Amine: A Comprehensive Overview

5-(4-Fluorophenyl)-3-Methylidenepentan-1-Amine, also known by its CAS number 2228168-96-3, is a versatile organic compound with significant applications in various fields of chemistry. This compound has garnered attention due to its unique structural properties and potential uses in drug discovery, material science, and synthetic chemistry. In this article, we will delve into the structure, synthesis, applications, and recent advancements related to this compound.

The molecular structure of 5-(4-fluorophenyl)-3-methylidenepentan-1-amine consists of a pentane backbone with a methylidene group at position 3 and a 4-fluorophenyl substituent at position 5. The presence of the methylidene group introduces a degree of unsaturation, which can influence the compound's reactivity and physical properties. The fluorine atom in the phenyl ring adds electronic effects that can modulate the compound's behavior in different chemical environments. These structural features make it a valuable building block in organic synthesis.

Recent studies have explored innovative methods for synthesizing 5-(4-fluorophenyl)-3-methylidenepentan-1-amine. One notable approach involves the use of transition metal catalysts to facilitate efficient coupling reactions. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to construct the carbon-carbon bonds within this molecule. These methods not only enhance the yield but also improve the purity of the final product, making them highly suitable for large-scale production.

In terms of applications, 5-(4-fluorophenyl)-3-methylidenepentan-1-amine has shown promise in the field of pharmacology. Its ability to act as a precursor for bioactive molecules has been leveraged in drug discovery programs targeting various diseases. For example, derivatives of this compound have been investigated for their potential as anti-inflammatory agents and anticancer drugs. The fluorine atom in the phenyl ring plays a crucial role in modulating the pharmacokinetic properties of these derivatives, making them more effective in vivo.

Beyond pharmacology, this compound has also found applications in material science. Its structural flexibility allows it to serve as a monomer in polymer synthesis, where it contributes to the formation of advanced materials with tailored properties. Recent research has focused on using this compound to create polymers with enhanced mechanical strength and thermal stability, which could be valuable in aerospace and automotive industries.

The growing interest in 5-(4-fluorophenyl)-3-methylidenepentan-1-amine has led to numerous collaborative efforts between academic institutions and industrial organizations. These collaborations aim to further explore its potential applications and optimize its production processes. For instance, green chemistry approaches are being developed to synthesize this compound using renewable resources and environmentally friendly conditions.

In conclusion, 5-(4-fluorophenyl)-3-methylidenepentan-1-amine is a multifaceted compound with a wide range of applications across various disciplines. Its unique structure and functional groups make it an invaluable tool in organic synthesis, drug discovery, and material science. As research continues to uncover new possibilities for this compound, it is poised to play an even more significant role in advancing modern chemistry.